Cas no 313954-56-2 (8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one)

• Product Name: 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one
• CAS No: 313954-56-2
• MF: C₁₉H₁₄N₂O₃S
• MW: 350.391063213348
• CID: 5891987
• PubChem ID: 3420371
• Update Time: 2025-07-19

8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• Oprea1_836974
• 313954-56-2
• Z992049066
• AKOS002286341
• 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one
• Oprea1_456156
• F1018-0672

• Inchi： 1S/C19H14N2O3S/c1-23-16-9-5-6-12-10-14(18(22)24-17(12)16)15-11-25-19(21-15)20-13-7-3-2-4-8-13/h2-11H,1H3,(H,20,21)
• InChI Key： DBWYUAIQGKFSNN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(=O)OC3C(=CC=CC=3C=2)OC)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.07251349g/mol
• Monoisotopic Mass: 350.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Additional information on 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one

Introduction to 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one (CAS No. 313954-56-2)

8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one (CAS No. 313954-56-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation.

The chemical structure of 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one is composed of a chromene core with a substituted thiazole ring and a methoxy group. The chromene scaffold is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The thiazole ring, on the other hand, is a common heterocyclic moiety found in many bioactive molecules, contributing to the compound's overall pharmacological profile.

Recent studies have highlighted the multifaceted biological activities of 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one has been shown to possess significant anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a valuable lead compound for the development of anti-inflammatory drugs.

The anticancer potential of 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one has also been explored. Research conducted by a team at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one have been investigated to assess its suitability for therapeutic applications. Studies have shown that it has favorable oral bioavailability and good plasma stability, which are essential characteristics for drug development. However, further optimization may be required to enhance its solubility and permeability.

In conclusion, 8-methoxy-3-[2-(phenylamino)-1,3-thiazol-4-yl]-2H-chromen-2-one (CAS No. 313954-56-2) is a promising compound with a wide range of biological activities. Its unique chemical structure and multifaceted pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic applications and optimize its properties for clinical use.